Cas no 1166820-46-7 (1-Bromo-2-(difluoromethyl)-3-fluorobenzene)

• Product Name: 1-Bromo-2-(difluoromethyl)-3-fluorobenzene
• CAS No: 1166820-46-7
• MF: C₇H₄BrF₃
• MW: 225.005871772766
• MDL: MFCD14698533
• CID: 2853626
• PubChem ID: 46311669
• Update Time: 2025-10-28

1-Bromo-2-(difluoromethyl)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1166820-46-7
• SCHEMBL2268624
• CS-0216286
• DTXSID20673311
• DTXCID20624060
• SY070348
• 867-843-1
• 1-Bromo-2-difluoromethyl-3-fluorobenzene
• 2-Bromo-6-fluorobenzal fluoride
• MFCD14698533
• SB85514
• 1-Bromo-2-difluoromethyl-3-fluorobenzene, stabilized over potassium carbonate
• CRUJWSKZSKRRLV-UHFFFAOYSA-N
• EN300-382833
• 1-Bromo-2-(difluoromethyl)-3-fluorobenzene

• MDL： MFCD14698533
• Inchi： 1S/C7H4BrF3/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3,7H
• InChI Key： CRUJWSKZSKRRLV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(F)F)F

Computed Properties

• Exact Mass: 223.94485Da
• Monoisotopic Mass: 223.94485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-Bromo-2-(difluoromethyl)-3-fluorobenzene

Chemical Profile of 1-Bromo-2-(difluoromethyl)-3-fluorobenzene (CAS No. 1166820-46-7)

1-Bromo-2-(difluoromethyl)-3-fluorobenzene (CAS No. 1166820-46-7) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties. This compound belongs to the class of halogenated benzenes, which are widely explored for their potential in synthesizing biologically active molecules. The presence of multiple fluorine atoms and a bromine substituent makes it a valuable intermediate in organic synthesis, particularly in the development of novel compounds with enhanced metabolic stability and improved binding affinity to biological targets.

The structure of 1-Bromo-2-(difluoromethyl)-3-fluorobenzene features a benzene ring substituted with bromine at the 1-position, a difluoromethyl group at the 2-position, and another fluorine atom at the 3-position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further functionalization. The electron-withdrawing nature of the fluorine and difluoromethyl groups increases the electrophilicity of the aromatic ring, facilitating reactions such as nucleophilic aromatic substitution and cross-coupling reactions.

In recent years, there has been a surge in research focused on harnessing the potential of halogenated aromatic compounds in drug discovery. 1-Bromo-2-(difluoromethyl)-3-fluorobenzene has been particularly studied for its role in synthesizing small-molecule inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its utility in developing kinase inhibitors, where the fluorinated aromatic core enhances binding to protein targets by improving hydrophobic interactions and reducing metabolic degradation. The bromine substituent also serves as a handle for further chemical modifications, allowing researchers to introduce additional functional groups or linkages as needed.

One notable application of 1-Bromo-2-(difluoromethyl)-3-fluorobenzene is in the synthesis of antiviral agents. The unique electronic distribution within the molecule allows it to interact with viral enzymes in a manner that disrupts their function. Recent publications have highlighted its use as a building block in creating compounds that inhibit viral polymerases, showcasing its potential in combating emerging infectious diseases. The ability to fine-tune the electronic properties through strategic substitution makes this compound a cornerstone in medicinal chemistry efforts aimed at developing next-generation therapeutics.

The agrochemical industry has also recognized the significance of 1-Bromo-2-(difluoromethyl)-3-fluorobenzene due to its role in developing novel pesticides and herbicides. The presence of multiple halogen atoms enhances the bioactivity of derived compounds, making them more effective at lower concentrations while maintaining environmental safety. Researchers have leveraged this compound to create systemic insecticides that target specific enzymes in pests, reducing crop damage without harmful residues. Such innovations underscore the importance of fluorinated aromatics in addressing global food security challenges.

From a synthetic chemistry perspective, 1-Bromo-2-(difluoromethyl)-3-fluorobenzene serves as a versatile intermediate for constructing more complex molecules. Its reactivity allows for facile participation in Suzuki-Miyaura cross-coupling reactions, Buchwald-Hartwig amination, and other transition-metal-catalyzed transformations. These reactions are pivotal in building diverse molecular architectures essential for drug discovery and material science applications. The compound's stability under various reaction conditions further enhances its utility as a synthetic precursor.

The growing interest in 1-Bromo-2-(difluoromethyl)-3-fluorobenzene is also driven by advancements in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict the biological activity of derived compounds with high accuracy before experimental synthesis. By integrating structural data with quantum mechanical calculations, scientists can optimize the design of molecules based on 1-Bromo-2-(difluoromethyl)-3-fluorobenzene, leading to faster development cycles and more efficient drug candidates.

In conclusion, 1-Bromo-2-(difluoromethyl)-3-fluorobenzene (CAS No. 1166820-46-7) represents a critical component in modern chemical synthesis, with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions to complex challenges. As scientific understanding continues to evolve, this compound will undoubtedly remain at the forefront of chemical innovation.